Cas no 120373-36-6 (Unoprostane)
Unoprostane Chemical and Physical Properties
Names and Identifiers
-
- 5-Heptenoic acid,7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-(3-oxodecyl)cyclopentyl]-, (5Z)-
- Unoprostane
- 13,14-DIHYDRO-15-KETO-20-ETHYL PROSTAGLANDIN F2ALPHA
- Unii-6X4F561V3w
- UNOPROSTONE
- Unoprostone [inn]
- 9ALPHA, 11ALPHA-DIHYDROXY-15-OXO-20A,20B-DIHOMOPROST-5-EN-1-OIC ACID
- CS-0026907
- DB06826
- NS00070396
- SR-01000946492-1
- LMFA03010204
- 6X4F561V3W
- SR-01000946492
- UNOPROSTONE [WHO-DD]
- 9.alpha.,11.alpha.-Dihydroxy-13,14-dihydro-15-oxo-20a,20b-dihomoprost-5-en-1-oic acid
- (+)-(Z)-7-((1R,2R,3R,5S)-3,5-dihydroxy-2-(3-oxodecyl)cyclopentyl)-5-heptenoic acid
- HMS3648D22
- (5Z)-7-((1R,2R,3R,5S)-3,5-dihydroxy-2-(3-oxodecyl)cyclopentyl)hept-5-enoic acid
- (5Z,9alpha,11alpha)-9,11-dihydroxy-15-oxo-20a,20b-dihomoprost-5-en-1-oic acid
- Unoprostone [MI]
- 9,11-dihydroxy-15-oxo-20a,20b-dihomoprost-5Z-en-1-oic acid
- DTXSID80905120
- CHEMBL1201407
- AKOS015950955
- 13,14-dihydro-15-keto-20-ethyl PGF2alpha
- Unoprostone (INN)
- Q4859684
- (Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-(3-oxodecyl)cyclopentyl]hept-5-enoic acid
- 120373-36-6
- EN300-21702552
- UNOPROSTONE [VANDF]
- D08661
- CHEBI:39455
- HY-106916
- SCHEMBL194651
- J-004324
- (5Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-(3-oxodecyl)cyclopentyl]hept-5-enoic acid
- J-525150
- G91177
- unoprostona
- SBI-0654088.0001
- Unoprostane; 5-Heptenoic acid, 7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-(3-oxodecyl)cyclopentyl]-, (5Z)-; 5-Heptenoic acid, 7-[3,5-dihydroxy-2-(3-oxodecyl)cyclopentyl]-, [1R-[1a(Z),2ss,3a,5a]]-; (5Z)-7-[(1R,2R,3R,5S)-3,5-Dihydroxy-2-(3-oxodecyl)cyclopentyl]-5-heptenoic acid; (
- Eescula
- 9alpha,11alpha-Dihydroxy-13,14-dihydro-15-oxo-20a,20b-dihomoprost-5-en-1-oic acid
- S01EE02
- DA-68484
- Rescula (TN)
- unoprostonum
- DTXCID901334225
-
- Inchi: 1S/C22H38O5/c1-2-3-4-5-8-11-17(23)14-15-19-18(20(24)16-21(19)25)12-9-6-7-10-13-22(26)27/h6,9,18-21,24-25H,2-5,7-8,10-16H2,1H3,(H,26,27)/b9-6-/t18-,19-,20+,21-/m1/s1
- InChI Key: TVHAZVBUYQMHBC-SNHXEXRGSA-N
- SMILES: O[C@@H]1C[C@@H]([C@H](C/C=C\CCCC(=O)O)[C@H]1CCC(CCCCCCC)=O)O
Computed Properties
- Exact Mass: 382.27200
- Monoisotopic Mass: 382.272
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 15
- Complexity: 460
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 94.8A^2
Experimental Properties
- Density: 1.069
- Melting Point: Not available
- Boiling Point: 562.9°Cat760mmHg
- Flash Point: 308.3°C
- Refractive Index: 1.508
- PSA: 94.83000
- LogP: 4.25530
- Vapor Pressure: 0.0±3.5 mmHg at 25°C
Unoprostane Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Unoprostane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | U847060-1mg |
Unoprostane |
120373-36-6 | 1mg |
$75.00 | 2023-05-17 | ||
| TRC | U847060-5mg |
Unoprostane |
120373-36-6 | 5mg |
$270.00 | 2023-05-17 | ||
| TRC | U847060-10mg |
Unoprostane |
120373-36-6 | 10mg |
$500.00 | 2023-05-17 | ||
| TRC | U847060-25mg |
Unoprostane |
120373-36-6 | 25mg |
$1080.00 | 2023-05-17 | ||
| TRC | U847060-50mg |
Unoprostane |
120373-36-6 | 50mg |
$1964.00 | 2023-05-17 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66738-1mg |
Unoprostone |
120373-36-6 | 98% | 1mg |
¥725.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66738-5mg |
Unoprostone |
120373-36-6 | 98% | 5mg |
¥2939.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66738-10mg |
Unoprostone |
120373-36-6 | 98% | 10mg |
¥5224.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66738-50mg |
Unoprostone |
120373-36-6 | 98% | 50mg |
¥0.00 | 2023-09-08 | |
| Enamine | EN300-21702552-0.05g |
(5Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-(3-oxodecyl)cyclopentyl]hept-5-enoic acid |
120373-36-6 | 0.05g |
$1378.0 | 2023-06-01 |
Additional information on Unoprostane
Unoprostane (CAS No. 120373-36-6): A Comprehensive Overview of Its Properties and Applications
Unoprostane, with the CAS number 120373-36-6, is a specialized compound that has garnered significant attention in the pharmaceutical and biomedical research communities. This prostaglandin analog is known for its unique biochemical properties and potential therapeutic applications. In this article, we delve into the molecular structure, mechanism of action, and current research trends surrounding Unoprostane, while also addressing common queries and hot topics in the field.
The chemical name of Unoprostane is often associated with its role in modulating cellular processes, particularly in ocular and cardiovascular systems. Researchers have explored its efficacy in conditions such as glaucoma and intraocular pressure regulation, making it a subject of interest for ophthalmic drug development. Its CAS No. 120373-36-6 serves as a critical identifier in scientific literature and regulatory documentation, ensuring precise communication across global research platforms.
One of the most frequently searched questions about Unoprostane revolves around its mechanism of action. Studies indicate that it functions as a prostaglandin receptor agonist, influencing fluid dynamics in the eye and promoting vasodilation. This mechanism aligns with the growing demand for non-invasive glaucoma treatments, a hot topic in modern ophthalmology. Additionally, its potential applications in vascular disorders have sparked discussions in cardiovascular research circles.
Another area of interest is the synthesis and stability of Unoprostane (CAS 120373-36-6). Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, are employed to ensure its purity and efficacy. These methods are crucial for meeting the stringent standards of pharmaceutical manufacturing, a topic frequently explored in industry forums and academic publications.
From a clinical perspective, Unoprostane has been evaluated in various preclinical and clinical trials. Its safety profile and pharmacokinetics are often compared to other prostaglandin analogs, such as latanoprost and bimatoprost. This comparative analysis is a common search query among healthcare professionals seeking alternative therapies for ocular hypertension.
In recent years, the rise of personalized medicine has further highlighted the importance of compounds like Unoprostane. Researchers are investigating its potential in tailored treatment regimens, particularly for patients with refractory glaucoma or those who exhibit adverse reactions to conventional therapies. This aligns with the broader trend of precision medicine, a dominant theme in contemporary medical research.
Environmental and regulatory considerations also play a role in the discourse surrounding Unoprostane (CAS 120373-36-6). As global agencies emphasize green chemistry and sustainable drug development, the synthesis and disposal of such compounds are scrutinized for their ecological impact. This has led to increased interest in biodegradable drug formulations and eco-friendly production methods.
In conclusion, Unoprostane represents a fascinating intersection of chemistry, biology, and medicine. Its CAS No. 120373-36-6 serves as a gateway to a wealth of scientific knowledge, while its applications continue to evolve in response to emerging healthcare challenges. Whether you're a researcher, clinician, or industry professional, understanding the nuances of this compound is essential for staying at the forefront of biomedical innovation.
120373-36-6 (Unoprostane) Related Products
- 27376-76-7(13,14-Dihydro-15-ketoPGF2α)
- 363-22-4(Prost-5-en-1-oic acid,11,15-dihydroxy-9-oxo-, (5Z,11a,15S)-)
- 59894-07-4(13,14-Dihydro-15-keto-PGD2)
- 82414-64-0(Prost-13-en-1-oic-3,3,4,4-d4acid, 9,11,15-trihydroxy-6-oxo-, (9a,11a,13E,15S)- (9CI))
- 34069-62-0(3-Pentenoic acid,5-[3,5-dihydroxy-2-(8-hydroxy-3-oxooctyl)cyclopentyl]-, [1R-[1a(Z),2b,3a,5a]]- (9CI))
- 58962-34-8(6-Ketoprostaglandin F1α)
- 27376-74-5(13,14-Dihydro-PGF2α)
- 363-23-5(13,14-Dihydro-15-ketoPGE2)
- 107615-77-0(Prost-5-en-1-oic acid,9,11-dihydroxy-15-oxo-, (5Z,9a,11b)- (9CI))
- 64700-71-6(2,3-Dinor-6-keto Prostaglandin F1α)